Cas no 1804667-77-3 (3-Bromo-4-(difluoromethyl)-2-iodo-6-methoxypyridine)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-iodo-6-methoxypyridine
• CAS No: 1804667-77-3
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4861744
• Update Time: 2025-10-30

3-Bromo-4-(difluoromethyl)-2-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-iodo-6-methoxypyridine

• Inchi： 1S/C7H5BrF2INO/c1-13-4-2-3(6(9)10)5(8)7(11)12-4/h2,6H,1H3
• InChI Key： XCUDFDWCKQISBV-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(=N1)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-4-(difluoromethyl)-2-iodo-6-methoxypyridine

Introduction to 3-Bromo-4-(difluoromethyl)-2-iodo-6-methoxypyridine (CAS No. 1804667-77-3) and Its Applications in Modern Chemical Biology

3-Bromo-4-(difluoromethyl)-2-iodo-6-methoxypyridine, identified by the chemical identifier CAS No. 1804667-77-3, is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and pharmacological properties. The unique structural features of 3-Bromo-4-(difluoromethyl)-2-iodo-6-methoxypyridine, including the presence of bromo, iodo, and difluoromethyl substituents, as well as a methoxy group, make it an invaluable building block for the synthesis of novel bioactive molecules.

The compound's structure is characterized by a pyridine core, which is a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The bromo and iodo substituents on the pyridine ring provide excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are fundamental in the construction of complex molecular architectures, enabling the development of new drug candidates with tailored biological properties.

The difluoromethyl group is another key feature of this compound, as it is known to enhance metabolic stability and binding affinity in drug molecules. This substituent has been extensively studied in medicinal chemistry due to its ability to improve pharmacokinetic profiles and reduce susceptibility to enzymatic degradation. Furthermore, the methoxy group at the 6-position contributes to the compound's overall electronic properties and can influence its interaction with biological targets.

In recent years, 3-Bromo-4-(difluoromethyl)-2-iodo-6-methoxypyridine has been employed in various research endeavors aimed at developing new therapeutic agents. One notable area of interest is its application in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine scaffold is particularly well-suited for targeting kinases due to its ability to mimic ATP binding pockets. By incorporating this compound into drug design strategies, researchers have been able to generate potent inhibitors with improved selectivity and efficacy.

Another emerging field where this compound has shown promise is in the development of antiviral agents. The structural motifs present in 3-Bromo-4-(difluoromethyl)-2-iodo-6-methoxypyridine allow for the design of molecules that can interfere with viral replication cycles. For instance, derivatives of this compound have been investigated for their ability to inhibit viral proteases and polymerases, thereby blocking viral propagation. The unique combination of substituents on the pyridine ring facilitates the optimization of binding interactions with viral targets, leading to the discovery of novel antiviral drugs.

The pharmaceutical industry has also leveraged this compound in the search for new antibiotics. Antibiotic resistance remains a significant global health challenge, necessitating the development of innovative therapeutic strategies. 3-Bromo-4-(difluoromethyl)-2-iodo-6-methoxypyridine serves as a valuable intermediate in synthesizing novel antibiotics that target bacterial enzymes essential for survival. By modifying its structure through further chemical transformations, researchers have identified compounds with potent antibacterial activity against resistant strains.

Recent advancements in computational chemistry have further enhanced the utility of 3-Bromo-4-(difluoromethyl)-2-iodo-6-methoxypyridine in drug discovery. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level. This approach has accelerated the identification of lead compounds and minimized experimental screening efforts. Additionally, virtual screening methods have been employed to identify optimal analogs of this compound, leading to more efficient synthetic routes and improved drug candidates.

The role of 3-Bromo-4-(difluoromethyl)-2-iodo-6-methoxypyridine in material science is also noteworthy. Pyridine derivatives are increasingly being explored for their potential applications in organic electronics and catalysis. The electronic properties modulated by substituents such as bromo, iodo, and difluoromethyl make this compound a candidate for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced materials.

In conclusion, 3-Bromo-4-(difluoromethyl)-2-iodo-6-methoxypyridine (CAS No. 1804667-77-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new therapeutic possibilities and technological innovations, this compound will undoubtedly play a pivotal role in shaping the future of chemical biology and pharmaceutical development.